Cas no 1804197-86-1 (3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1804197-86-1
• MF: C₁₁H₉Br₂F₃O₂
• MW: 389.991172552109
• CID: 4974278
• Update Time: 2025-05-19

3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3O2/c12-5-4-9(17)7-2-1-3-10(8(7)6-13)18-11(14,15)16/h1-3H,4-6H2
• InChI Key： MAIDANPZNZIXGG-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C(CCBr)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one

3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one (CAS 1804197-86-1): A Comprehensive Overview

3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one (CAS 1804197-86-1) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique brominated and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a propan-1-one backbone, makes it particularly valuable for applications in drug discovery and material science.

The compound's CAS number 1804197-86-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and commercial transactions. The presence of both bromine and trifluoromethoxy groups in the molecule enhances its reactivity, enabling it to participate in a variety of chemical transformations. This reactivity is particularly useful in the development of novel pharmaceutical intermediates and agrochemicals, where precise control over molecular architecture is essential.

In recent years, the demand for 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one has increased due to its role in the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in medicinal chemistry, where it can be used to create derivatives with enhanced therapeutic properties. The compound's trifluoromethoxy group is known to improve the metabolic stability and bioavailability of drug candidates, making it a valuable building block in modern drug design.

From a structural perspective, 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one features a phenyl ring substituted with a bromomethyl group and a trifluoromethoxy moiety. This arrangement not only influences the compound's chemical behavior but also its physical properties, such as solubility and melting point. These characteristics are crucial for its handling and application in laboratory and industrial settings.

The synthesis of CAS 1804197-86-1 typically involves multi-step organic reactions, including bromination and etherification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. Quality control is paramount, as impurities can significantly impact the performance of the final products derived from this intermediate.

In the context of green chemistry, researchers are exploring more sustainable methods to produce 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation during its synthesis. These advancements align with global trends toward environmentally friendly chemical processes, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

The market for 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one is expected to grow steadily, driven by its expanding applications in pharmaceutical research and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial researchers. Its versatility and unique structural features make it a sought-after material in the competitive landscape of specialty chemicals.

For researchers working with CAS 1804197-86-1, proper handling and storage are essential to maintain its stability and reactivity. The compound should be stored in a cool, dry environment, protected from light and moisture. Safety data sheets provide detailed guidelines for its safe use, ensuring compliance with laboratory and workplace safety standards.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-3-(trifluoromethoxy)phenyl)propan-1-one (CAS 1804197-86-1) represents a valuable tool in modern chemical synthesis. Its unique combination of functional groups and reactivity profile positions it as a key intermediate in the development of innovative pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow, solidifying its place as a critical component in the toolkit of synthetic chemists worldwide.